4-Fluoro-2-methoxybenzimidamide Hydrochloride

• Molecular Formula: C8H10ClFN2O
• Molecular Weight: 204.63 g/mol
• IUPAC Name: 4-fluoro-2-methoxybenzenecarboximidamide;hydrochloride
• InChI: InChI=1S/C8H9FN2O.ClH/c1-12-7-4-5(9)2-3-6(7)8(10)11;/h2-4H,1H3,(H3,10,11);1H
• InChI Key: SSQJCWTYXQYGGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)F)C(=N)N.Cl

Description

4-Fluoro-2-methoxybenzimidamide Hydrochloride is a chemical compound with potential applications in various fields such as chemistry, biology, and medicine. It is characterized by the presence of a fluorine atom, a methoxy group, and an imidamide group attached to a benzene ring. This compound is of interest due to its unique chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Fluoro-2-methoxybenzimidamide Hydrochloride typically involves the reaction of 4-Fluoro-2-methoxybenzonitrile with ammonia or an amine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors, advanced catalysts, and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-2-methoxybenzimidamide Hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The fluorine or methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired product but generally involve controlled temperatures, pressures, and the use of solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

4-Fluoro-2-methoxybenzimidamide Hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Fluoro-2-methoxybenzimidamide Hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-Fluoro-2-methoxybenzimidamide Hydrochloride include:

• 4-Fluoro-2-methoxybenzonitrile
• 4-Fluorobenzamide
• 4-Methoxybenzimidamide Hydrochloride

Uniqueness

This compound is unique due to the presence of both fluorine and methoxy groups, which confer specific chemical properties and potential biological activities. These functional groups can influence the compound’s reactivity, stability, and interactions with biological targets, making it a valuable compound for various research and industrial applications .